Cas no 2137788-94-2 (3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl)-)

• Product Name: 3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl)-
• CAS No: 2137788-94-2
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 5257982
• Update Time: 2025-10-31

3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl)-

• Inchi： 1S/C11H11F3O3/c12-11(13,14)9-7(10(15)16)5-8(17-9)6-3-1-2-4-6/h5-6H,1-4H2,(H,15,16)
• InChI Key： NTLLMNWGRTUHAE-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC2)=CC(C(O)=O)=C1C(F)(F)F

Additional information on 3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl)-

Introduction to 3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl) and Its CAS No. 2137788-94-2

3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl), identified by the chemical abstracts service number (CAS No.) 2137788-94-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of furan-based derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a cyclopentyl substituent, contribute to its unique chemical properties and make it a subject of interest for further research and development.

The trifluoromethyl group is a key structural moiety that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug design. This group is often incorporated into pharmaceuticals to improve pharmacokinetic profiles, such as prolonging half-life and increasing bioavailability. In contrast, the cyclopentyl ring introduces steric hindrance and influences the molecule's interactions with biological targets. The combination of these two substituents in 3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl) suggests potential applications in modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have shown that furan derivatives can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in 3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl) may contribute to its ability to interact with biological pathways involved in disease processes. For instance, the electron-withdrawing nature of the trifluoromethyl group could enhance binding affinity to certain enzymes or receptors.

In the realm of drug discovery, the synthesis of novel compounds like 3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl) is often driven by the need for more effective and selective therapeutic agents. The presence of both a carboxylic acid functional group and a furan ring provides multiple sites for chemical modification, allowing for the development of analogues with tailored properties. Researchers are exploring various synthetic routes to optimize yield and purity while maintaining the desired structural integrity.

The role of 3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl) in academic research has been highlighted in several recent publications. These studies focus on understanding its mechanism of action and evaluating its potential as a lead compound for drug development. For example, one study demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases, which are implicated in cancer progression. Another investigation explored its interactions with bacterial enzymes, suggesting possible applications in combating antibiotic-resistant strains.

The chemical properties of this compound also make it valuable for studying fundamental aspects of molecular recognition and binding. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its three-dimensional structure and understand how it interacts with biological targets. These insights are crucial for designing molecules with improved efficacy and reduced side effects.

As research continues to uncover new applications for 3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl), collaborations between academic institutions and pharmaceutical companies are likely to increase. Such partnerships can accelerate the transition from laboratory discoveries to clinical trials, bringing innovative therapies to patients in need. The compound's unique structure and promising biological profile position it as a key player in the ongoing effort to develop next-generation medicines.

The synthesis and characterization of this compound also contribute to the broader field of organic chemistry by providing new insights into reaction mechanisms and synthetic strategies. Researchers are continuously refining methodologies to produce complex molecules like 3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl) with higher precision and efficiency. These advancements not only benefit drug discovery efforts but also enhance our fundamental understanding of organic transformations.

In conclusion,3-Furancarboxylic acid, 5-cyclopentyl-2-(trifluoromethyl) (CAS No. 2137788-94-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer potential therapeutic benefits across multiple disease areas. Ongoing research aims to fully exploit its capabilities through innovative synthesis techniques and comprehensive biological evaluations.